N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H16ClN3OS2/c22-17-10-8-14(9-11-17)13-27-21-25-24-20(28-21)23-19(26)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H,23,24,26)
• InChI Key: WJTGZGIWKYEWBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NN=C(S3)SCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3OS2
• Molecular Weight: 426.0 g/mol

Description

N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide, also known as CTN-986, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of thiadiazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide is not fully understood. However, it is believed to act by modulating various signaling pathways in the body. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This leads to an increase in acetylcholine levels, which is beneficial in the treatment of neurodegenerative diseases. N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has also been found to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. This may contribute to its anticancer properties.
Biochemical and Physiological Effects:
N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has been found to have various biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. It has also been found to reduce oxidative stress and inflammation in the brain, which are implicated in the development of neurodegenerative diseases. N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death.

Advantages and Limitations for Lab Experiments

N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an attractive target for scientific research. It has also shown promising results in various scientific studies, which indicates its potential for further research. However, there are also some limitations to its use in lab experiments. N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide is a relatively complex compound to synthesize, which may limit its availability for research purposes. It is also important to note that the effects of N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for research on N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide. One potential direction is to further investigate its neuroprotective effects and its potential for the treatment of neurodegenerative diseases. Another potential direction is to investigate its anticancer properties and its potential for the development of new cancer therapies. It may also be interesting to investigate the effects of N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide on other signaling pathways in the body and its potential for the treatment of other diseases. Overall, N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has been extensively studied for its potential applications in scientific research. It has shown promising results in various fields such as neuroscience, cancer research, and drug discovery. N-{5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-(1-naphthyl)acetamide has been found to have neuroprotective effects and has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its anticancer properties and has shown to inhibit the growth of cancer cells in vitro.